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Compound of Interest

Compound Name: 3-Aminopropylphosphinic acid

Cat. No.: B15619435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Aminopropylphosphinic acid. The information is curated for professionals in

research and drug development, with a focus on clarity, data presentation, and methodological

context.

Introduction
3-Aminopropylphosphinic acid, also known as 3-APPA or (3-aminopropyl)phosphonic acid,

is an organophosphorus compound and a structural analog of the neurotransmitter gamma-

aminobutyric acid (GABA).[1][2] It is recognized primarily for its role as a potent and selective

GABAB receptor agonist.[3][4][5] Its structural similarity to GABA allows it to interact with

specific receptor subtypes, making it a valuable tool in neuroscience research and a potential

scaffold for drug design. This document outlines its key physicochemical characteristics, which

are fundamental to understanding its absorption, distribution, metabolism, and excretion

(ADME) profile, as well as its formulation and handling in a laboratory setting.

Core Physicochemical Properties
The fundamental physicochemical properties of 3-Aminopropylphosphinic acid are

summarized in the table below. These values are critical for predicting its behavior in biological
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systems and for designing experimental protocols.

Property Value Source(s)

Molecular Formula C3H10NO3P [3][6][7]

Molecular Weight 139.09 g/mol [3][6][7]

Appearance
Off-white to faintly greenish or

light yellow crystalline powder.
[6][8]

Melting Point 294 °C (decomposes) [6][9][10]

Boiling Point 343.0 ± 44.0 °C (Predicted) [6][9]

Water Solubility Soluble [1][6][11]

pKa 2.11 ± 0.10 (Predicted) [6]

LogP -4.5 (Predicted) [7]

Experimental Protocols for Property Determination
While specific experimental documentation for the determination of every property of 3-
Aminopropylphosphinic acid is not publicly detailed, the following are standard

methodologies used for such characterizations.

Melting Point Determination: The melting point of a solid crystalline substance like 3-
Aminopropylphosphinic acid is typically determined using the capillary melting point

method. A small, powdered sample is packed into a thin capillary tube, which is then heated

in a calibrated apparatus. The temperature range from the first appearance of liquid to the

complete melting of the sample is recorded. The observation that the compound

decomposes at its melting point is a critical piece of data obtained from this process.

Solubility Assessment: The shake-flask method (OECD Guideline 105) is a standard protocol

for determining water solubility. Excess solid 3-Aminopropylphosphinic acid would be

added to a known volume of water at a specific temperature. The mixture is agitated until

equilibrium is reached. The solution is then filtered to remove undissolved solid, and the

concentration of the dissolved compound in the filtrate is measured using a suitable
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analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis

spectroscopy, to determine its solubility.

pKa and LogP Determination:

pKa: The acid dissociation constant (pKa) can be determined experimentally by

potentiometric titration. A solution of the compound is titrated with a strong base (e.g.,

NaOH), and the pH is measured as a function of the volume of titrant added. The pKa

value corresponds to the pH at the half-equivalence point.

LogP: The partition coefficient (LogP), which measures the lipophilicity of a compound, is

commonly determined using the shake-flask method. The compound is dissolved in a

biphasic system of n-octanol and water. After equilibration, the concentration of the

compound in each phase is measured to calculate the partition coefficient. The predicted

value of -4.5 suggests that 3-Aminopropylphosphinic acid is highly hydrophilic.[7]

Biological Activity and Signaling Pathway
As a GABA analog, 3-Aminopropylphosphinic acid's primary biological role is as a selective

agonist for the GABAB receptor.[3][5] GABAB receptors are G-protein coupled receptors

(GPCRs) that mediate the inhibitory effects of GABA in the central nervous system.
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GABAB Receptor Activation by 3-Aminopropylphosphinic Acid.

Upon binding of 3-Aminopropylphosphinic acid, the GABAB receptor activates an

associated inhibitory G-protein (Gi/o). This activation leads to two primary downstream effects:

Inhibition of Adenylyl Cyclase: The activated G-protein inhibits the enzyme adenylyl cyclase,

which reduces the intracellular concentration of cyclic AMP (cAMP).

Modulation of Ion Channels: The G-protein directly modulates ion channel activity, leading to

the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the

closing of voltage-gated calcium channels. The resulting potassium efflux and reduced

calcium influx hyperpolarize the neuron, leading to an inhibitory postsynaptic potential (IPSP)

and a reduction in neurotransmitter release.
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Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for evaluating the agonist activity of a

compound like 3-Aminopropylphosphinic acid at the GABAB receptor using a radioligand

binding assay, a common experimental approach in pharmacology.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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